Padmatin
Padmatin
Brand Name:
Vulcanchem
CAS No.:
80453-44-7
VCID:
VC0123351
InChI:
InChI=1S/C16H14O7/c1-22-8-5-11(19)13-12(6-8)23-16(15(21)14(13)20)7-2-3-9(17)10(18)4-7/h2-6,15-19,21H,1H3/t15-,16+/m0/s1
SMILES:
COC1=CC(=C2C(=C1)OC(C(C2=O)O)C3=CC(=C(C=C3)O)O)O
Molecular Formula:
C16H14O7
Molecular Weight:
318.28 g/mol
Padmatin
CAS No.: 80453-44-7
Reference Standards
VCID: VC0123351
Molecular Formula: C16H14O7
Molecular Weight: 318.28 g/mol
| CAS No. | 80453-44-7 |
|---|---|
| Product Name | Padmatin |
| Molecular Formula | C16H14O7 |
| Molecular Weight | 318.28 g/mol |
| IUPAC Name | (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-methoxy-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C16H14O7/c1-22-8-5-11(19)13-12(6-8)23-16(15(21)14(13)20)7-2-3-9(17)10(18)4-7/h2-6,15-19,21H,1H3/t15-,16+/m0/s1 |
| Standard InChIKey | MRPJBTFHICBFNE-JKSUJKDBSA-N |
| Isomeric SMILES | COC1=CC(=C2C(=C1)O[C@@H]([C@H](C2=O)O)C3=CC(=C(C=C3)O)O)O |
| SMILES | COC1=CC(=C2C(=C1)OC(C(C2=O)O)C3=CC(=C(C=C3)O)O)O |
| Canonical SMILES | COC1=CC(=C2C(=C1)OC(C(C2=O)O)C3=CC(=C(C=C3)O)O)O |
| Appearance | Powder |
| PubChem Compound | 12313901 |
| Last Modified | Nov 11 2021 |
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